Cas no 20600-55-9 (3-Methoxyphenylisocyanide)

3-Methoxyphenylisocyanide structure
3-Methoxyphenylisocyanide structure
Product Name:3-Methoxyphenylisocyanide
CAS No:20600-55-9
MF:C8H7NO
MW:133.147281885147
MDL:MFCD02664591
CID:910108
PubChem ID:583701
Update Time:2025-04-19

3-Methoxyphenylisocyanide Chemical and Physical Properties

Names and Identifiers

    • benzene, 1-isocyano-3-methoxy- (9ci)
    • 1-Isocyano-3-methoxybenzene
    • 3-METHOXYPHENYLISOCYANIDE
    • SY263037
    • EN300-1176973
    • 20600-55-9
    • DTXSID90342668
    • DB-086401
    • J-013454
    • SCHEMBL3597815
    • 3-methoxyphenyl isocyanide
    • MFCD02664591
    • 3-Isocyanoanisole
    • GS-0286
    • AC9601
    • 1-isocyano-3-methoxy-benzene
    • AKOS001475803
    • Benzene, 1-isocyano-3-methoxy-
    • DTXCID50293748
    • 3-Methoxyphenylisocyanide
    • MDL: MFCD02664591
    • Inchi: 1S/C8H7NO/c1-9-7-4-3-5-8(6-7)10-2/h3-6H,2H3
    • InChI Key: PHXXEJBIUOARGY-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=C(C=1)[N+]#[C-]

Computed Properties

  • Exact Mass: 133.052763847g/mol
  • Monoisotopic Mass: 133.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 13.6Ų

3-Methoxyphenylisocyanide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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¥5600.00 2025-04-16
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$ 50.00 2022-06-03
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$ 65.00 2022-06-03
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$ 185.00 2022-06-03
eNovation Chemicals LLC
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$760 2024-07-20
SHENG KE LU SI SHENG WU JI SHU
sc-322577-1g
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¥3836.00 2023-09-05
Enamine
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$176.0 2023-06-08
Enamine
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$261.0 2023-06-08
Enamine
EN300-1176973-0.25g
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$374.0 2023-06-08
Enamine
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